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Introduction

Polyethylene glycol (PEG) 400 Dilaurate is a nonionic surfactant of the polyethylene glycol
ester family. It is synthesized by the esterification of polyethylene glycol 400 with lauric acid.
This structure, featuring a hydrophilic polyethylene glycol backbone and two lipophilic laurate
tails, imparts amphiphilic properties to the molecule, making it a versatile excipient in the
pharmaceutical, cosmetic, and chemical industries. Its primary functions include acting as an
emulsifier, solubilizer, and lubricant.[1][2] This technical guide provides a comprehensive
overview of the chemical and physical properties of PEG 400 dilaurate, detailed experimental
protocols for its characterization, and its applications in research and drug development.

Chemical and Physical Properties

PEG 400 dilaurate is a clear, colorless to yellowish liquid at room temperature.[1] Its properties
are largely defined by the polyethylene glycol 400 chain and the two lauric acid ester groups.

Table 1: Physical and Chemical Properties of PEG 400 Dilaurate
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Property

Value

Reference(s)

Chemical Name

Polyethylene glycol 400
dilaurate

[1]

Synonyms

Polyglycol Dilaurate, POE (9)
Dilaurate, PEG400DL

[1]

CAS Number

9005-02-1

[1]

Molecular Formula

C11H25COO(CH2CH20)nCOCx

1H2s (where n is approx. 8-9)

[1]

Average Molecular Weight

~765 g/mol (Calculated based
on PEG 400 and two lauric

acids)

Appearance

Colorless to yellowish liquid

[1]

Density

Approximately 1.125 g/mL

[3]

Melting Point

Data not readily available for
PEG 400 dilaurate. For
reference, the melting point of
PEG 400 is 4-8 °C. The
esterification with lauric acid

will alter this property.

[4]

Boiling Point

Data not readily available for
PEG 400 dilaurate. For
reference, the boiling point of
PEG 400 is >200 °C. The
esterification with lauric acid

will alter this property.

[4]

Saponification Value

130 - 155 mg KOH/g

[1]

Acid Value

<10 mg KOH/g

[1]

Hydrophile-Lipophile Balance
(HLB)

Approximately 10
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Dispersible in water. Soluble in
many organic solvents
- including ethanol, methanol,
Solubility [31[5][6]
chloroform, methylene
chloride, and toluene.

Insoluble in ether and hexane.

Applications in Research and Drug Development

The versatile properties of PEG 400 dilaurate make it a valuable component in various
pharmaceutical and research applications:

» Emulsifier and Solubilizer: Due to its amphiphilic nature, PEG 400 dilaurate is an effective
oil-in-water (O/W) emulsifier.[2] It is used to formulate stable emulsions and to solubilize
poorly water-soluble active pharmaceutical ingredients (APIs), thereby enhancing their
bioavailability.

o Excipient in Formulations: It serves as a non-toxic excipient in topical, oral, and parenteral
formulations.[5]

o Lubricant: In manufacturing processes, it can act as a lubricant.[2]

o Characterization Studies: Analytical techniques such as Nuclear Magnetic Resonance
(NMR) spectroscopy and Gel Permeation Chromatography (GPC) are employed to
characterize PEG 400 dilaurate, confirming its structure and determining its molecular
weight distribution.[7][8][9]

Experimental Protocols
Determination of Saponification Value

The saponification value is the number of milligrams of potassium hydroxide (KOH) required to
saponify one gram of a fat or oil. This value is a measure of the average molecular weight of
the fatty acids in the sample.

Methodology:
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o Sample Preparation: Accurately weigh approximately 2 grams of the PEG 400 dilaurate
sample into a 250 mL flask with a ground-glass joint.

e Reagent Addition: Add 25.0 mL of 0.5 N alcoholic potassium hydroxide solution.

o Reflux: Attach a reflux condenser and heat the flask on a boiling water bath for 30 minutes,
swirling occasionally.

e Blank Preparation: Prepare a blank by refluxing 25.0 mL of the 0.5 N alcoholic potassium
hydroxide solution under the same conditions but without the sample.

« Titration: After cooling, add a few drops of phenolphthalein indicator to both the sample and
blank flasks. Titrate the excess KOH with standardized 0.5 N hydrochloric acid (HCI) until the
pink color disappears.

e Calculation: Saponification Value = (B - S) * N * 56.1 / W Where:

o

B = volume of HCI required for the blank (mL)

[¢]

S = volume of HCI required for the sample (mL)

[¢]

N = normality of the HCI solution

[e]

56.1 = molecular weight of KOH ( g/mol )

o

W = weight of the sample (g)

Determination of Acid Value

The acid value is the number of milligrams of potassium hydroxide required to neutralize the
free fatty acids in one gram of the substance. It is a measure of the free fatty acid content.

Methodology:

o Sample Preparation: Accurately weigh approximately 5-10 grams of the PEG 400 dilaurate
sample into a 250 mL flask.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1164919?utm_src=pdf-body
https://www.benchchem.com/product/b1164919?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1164919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Solvent Addition: Add 50 mL of a neutralized solvent mixture (equal parts of ethanol and
diethyl ether, neutralized to the phenolphthalein endpoint with 0.1 N KOH).

 Dissolution: Gently warm the mixture on a water bath to dissolve the sample.

 Titration: Add a few drops of phenolphthalein indicator and titrate with standardized 0.1 N
potassium hydroxide solution, shaking vigorously, until a faint pink color persists for at least
30 seconds.

e Calculation: Acid Value =V *N *56.1 / W Where:

o

V = volume of KOH solution used for the titration (mL)

[¢]

N = normality of the KOH solution

[e]

56.1 = molecular weight of KOH ( g/mol )

[e]

W = weight of the sample (g)

Mandatory Visualizations
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Caption: Role of PEG 400 Dilaurate at the oil-water interface.
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Experimental Workflow for Saponification Value Determination

Weigh ~2g of
PEG 400 Dilaurate
Add 25.0 mL of Prepare Blank
0.5 N alcoholic KOH (without sample)
(Reflux for 30 minutes)
Cool to
room temperature

Add Phenolphthalein
indicator

Titrate with
0.5 N HCI

Click to download full resolution via product page

Caption: Workflow for determining the saponification value.
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Experimental Workflow for Acid Value Determination

Weigh 5-10g of
PEG 400 Dilaurate
Add 50 mL of
neutralized solvent
Dissolve sample
(gentle warming)

Add Phenolphthalein
indicator

Titrate with
0.1 N KOH

[

Click to download full resolution via product page

Caption: Workflow for determining the acid value.
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Safety and Handling

PEG 400 dilaurate and other PEG esters are generally considered to have low toxicity.[10]
They are not readily absorbed through intact skin and have a low potential for skin and eye
irritation.[1] However, as with any chemical, appropriate personal protective equipment, such as
gloves and safety glasses, should be worn when handling. It is recommended to store PEG
400 dilaurate in a cool, dry place away from strong oxidizing agents. For detailed safety
information, refer to the manufacturer's Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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